Cas no 67801-04-1 (4-[[ethyl(3-methylphenyl)amino]methyl]benzenesulphonic acid)
![4-[[ethyl(3-methylphenyl)amino]methyl]benzenesulphonic acid structure](https://www.kuujia.com/scimg/cas/67801-04-1x500.png)
67801-04-1 structure
Product name:4-[[ethyl(3-methylphenyl)amino]methyl]benzenesulphonic acid
4-[[ethyl(3-methylphenyl)amino]methyl]benzenesulphonic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[[ethyl(3-methylphenyl)amino]methyl]benzenesulphonic acid
- 4-[(N-ethyl-3-methylanilino)methyl]benzenesulfonic acid
- 11-(Aethyl-m-toluidino)-toluol-sulfonsaeure-(4
- 4-((Ethyl(3-methylphenyl)amino)methyl)benzenesulfonic acid
- 4-((Ethyl(3-methylphenyl)amino)methyl)benzenesulphonic acid
- 4-(N-ethyl-m-toluidinomethyl)-benzenesulfonic acid
- 4-[[Ethyl(3-methylphenyl)amino]methyl]benzenesulfonic acid
- AC1Q6WOG
- Benzenesulfonic acid, 4-((ethyl(3-methylphenyl)amino)methyl)-
- Benzenesulfonic acid, 4-[[ethyl(3-methylphenyl)amino]methyl]-
- 67801-04-1
- NSC-8663
- EINECS 267-124-7
- NSC 8663
- NS00053531
- DTXSID70886893
- NSC8663
- GEGYISULLZOCOD-UHFFFAOYSA-N
- DS-010311
-
- Inchi: InChI=1S/C16H19NO3S/c1-3-17(15-6-4-5-13(2)11-15)12-14-7-9-16(10-8-14)21(18,19)20/h4-11H,3,12H2,1-2H3,(H,18,19,20)
- InChI Key: GEGYISULLZOCOD-UHFFFAOYSA-N
- SMILES: CCN(CC1=CC=C(C=C1)S(=O)(=O)O)C2=CC=CC(=C2)C
Computed Properties
- Exact Mass: 305.10867
- Monoisotopic Mass: 305.10856464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 57.61
- LogP: 4.34900
4-[[ethyl(3-methylphenyl)amino]methyl]benzenesulphonic acid Related Literature
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Riadh Hanachi,Mohammed A. M. Alkhalifah,Faisal Alresheedi,Bahoueddine Tangour,Majdi Hochlaf New J. Chem., 2021,45, 17796-17807
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Jie Xue,Jiawei Chen,Jizhong Song,Leimeng Xu,Haibo Zeng J. Mater. Chem. C, 2017,5, 11018-11024
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
67801-04-1 (4-[[ethyl(3-methylphenyl)amino]methyl]benzenesulphonic acid) Related Products
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